![molecular formula C8H7ClFNO2 B6315416 Ethyl (2-chloro-4-fluoropyridin-3-yl)nicotinate CAS No. 1807259-57-9](/img/structure/B6315416.png)
Ethyl (2-chloro-4-fluoropyridin-3-yl)nicotinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Ethyl (2-chloro-4-fluoropyridin-3-yl)nicotinate” is a chemical compound with the molecular formula C9H9ClFNO2 . It is also known by its IUPAC name, ethyl 2-chloro-4-fluoronicotinate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H7ClFNO2/c1-2-13-8(12)6-5(10)3-4-11-7(6)9/h3-4H,2H2,1H3 . This code represents the compound’s molecular structure, including the number and arrangement of atoms.Physical And Chemical Properties Analysis
The compound is a liquid at room temperature . Its molecular weight is 203.6 . The compound should be stored at a temperature between 2-8°C .Scientific Research Applications
Fluorine-18 Labeling
This compound is potentially useful in the preparation of fluorine-18 labeled compounds for positron emission tomography (PET) imaging. The presence of a fluorine atom allows for the incorporation of the radioactive isotope, fluorine-18, which is a powerful tool in diagnostic imaging .
Peptide Modification
The compound has potential applications in peptide modification. By attaching it to peptides, researchers can alter their properties, such as increasing their stability or changing their affinity for certain receptors .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do so (P305+P351+P338) .
Mechanism of Action
Ethyl 2-chloro-4-fluoronicotinate, also known as Ethyl (2-chloro-4-fluoropyridin-3-yl)nicotinate, is a chemical compound with the molecular formula C8H7ClFNO2
Mode of Action
Without specific studies on Ethyl 2-chloro-4-fluoronicotinate, it’s challenging to definitively describe its mode of action. Many drugs work by binding to their target proteins and modulating their activity, which can lead to changes in cellular function .
properties
IUPAC Name |
ethyl 2-chloro-4-fluoropyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClFNO2/c1-2-13-8(12)6-5(10)3-4-11-7(6)9/h3-4H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FWEXFDCZFGGEQE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=CN=C1Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.60 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-chloro-4-fluoronicotinate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.